Cas no 375819-19-5 ((1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride)

• Product Name: (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride
• CAS No: 375819-19-5
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD29764135
• CID: 3954187
• PubChem ID: 68814208
• Update Time: 2025-11-02

(1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(aminomethyl)-, hydrochloride, (1R,2S)-
• (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride
• trans-2-(aminomethyl)cyclohexan-1-ol hydrochloride
• (1R*,2S*)-2-(aminomethyl)cyclohexanol hydrochloride
• (1R,2S)-2-(Aminomethyl)cyclohexan-1-ol--hydrogen chloride (1/1)
• trans-2-(Aminomethyl)cyclohexanol hydrochloride, 97%
• rel-(1R,2S)-2-(Aminomethyl)cyclohexan-1-ol hydrochloride
• rel-(1R,2S)-2-(Aminomethyl)cyclohexan-1-olhydrochloride
• 967-968-2
• SCHEMBL3853136
• trans-2-(Aminomethyl)cyclohexanol hydrochloride
• DTXSID40739084
• EN300-246286
• 375819-19-5
• 24948-05-8
• trans-2-aminomethyl-1-cyclohexanol hydrochloride
• F91509
• (1R,2S)-2-(aminomethyl)cyclohexanol hydrochloride
• (1R,2S)-2-(aminomethyl)cyclohexan-1-ol;hydrochloride
• Cyclohexanol, 2-(aminomethyl)-, hydrochloride, trans- (8CI)
• UVYXWKUCIQHOCP-UOERWJHTSA-N

• MDL： MFCD29764135
• Inchi： 1S/C7H15NO.ClH/c8-5-6-3-1-2-4-7(6)9;/h6-7,9H,1-5,8H2;1H/t6-,7+;/m0./s1
• InChI Key： UVYXWKUCIQHOCP-UOERWJHTSA-N
• SMILES： C([C@@H]1CCCC[C@H]1O)N.Cl

Computed Properties

• Exact Mass: 165.0920418Da
• Monoisotopic Mass: 165.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride

Comprehensive Overview of (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride (CAS No. 375819-19-5)

(1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride (CAS No. 375819-19-5) is a chiral cyclohexane derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its aminomethyl and hydroxyl functional groups, is widely studied for its stereospecific properties and applications in drug development. The hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride features a cyclohexane ring with an aminomethyl group at the 2-position and a hydroxyl group at the 1-position, both in specific stereochemical configurations. This arrangement is critical for its interactions in biological systems, particularly in the design of chiral catalysts and pharmaceutical intermediates. Researchers often explore its role in asymmetric synthesis, where its stereochemistry can influence the outcome of reactions.

One of the most discussed applications of (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride is in the development of central nervous system (CNS) drugs. Its structural similarity to bioactive molecules makes it a candidate for modulating neurotransmitter systems. Recent studies highlight its potential in addressing neurological disorders, a hot topic in modern pharmacology. The compound's ability to cross the blood-brain barrier due to its aminomethyl group is particularly noteworthy.

In addition to pharmaceuticals, (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride is used in organic synthesis as a building block for more complex molecules. Its chiral centers allow for the creation of enantiomerically pure compounds, which are essential in industries ranging from agrochemicals to fragrances. The demand for such intermediates has grown with the increasing focus on green chemistry and sustainable practices.

The synthesis of (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride typically involves the reduction of corresponding ketones or the resolution of racemic mixtures. Advances in enzymatic catalysis and flow chemistry have improved the efficiency of its production, aligning with the industry's push toward cost-effective and scalable methods. These innovations are frequently searched topics in academic and industrial circles.

From a market perspective, the global demand for chiral intermediates like (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride is on the rise. Pharmaceutical companies and research institutions are investing heavily in compounds that can streamline drug development processes. The compound's CAS No. 375819-19-5 is often referenced in patents and scientific literature, underscoring its importance.

Quality control and regulatory compliance are critical when working with (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and stereochemical integrity. These methods are frequently queried by professionals seeking to validate their synthetic routes or characterize their products.

In summary, (1R,2S)-2-(aminomethyl)cyclohexan-1-ol hydrochloride (CAS No. 375819-19-5) is a versatile and valuable compound in both academic and industrial settings. Its applications in drug discovery, asymmetric synthesis, and material science make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the advancement of chiral chemistry and pharmaceutical innovation.